Guadecitabine

Catalog No.
S548718
CAS No.
929901-49-5
M.F
C18H24N9O10P
M. Wt
557.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Guadecitabine

Researchers requiring sustained DNA hypomethylation face the impracticality of continuous IV decitabine infusions due to its rapid CDA-mediated degradation (t1/2 ~30 min). Guadecitabine (SGI-110), a dinucleotide prodrug, overcomes this:

  • Subcutaneous depot effect ensures sustained decitabine release and durable LINE-1 demethylation.
  • Resists CDA cleavage, enabling sustained DNMT inhibition in xenografts without continuous infusion.
  • Ideal for epigenetic priming to reverse platinum/irinotecan resistance and upregulate CTAs for immunotherapy.

Global supply with verified purity and expedited shipping.

CAS Number

929901-49-5

Product Name

Guadecitabine

IUPAC Name

[(2R,3S,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate

Molecular Formula

C18H24N9O10P

Molecular Weight

557.4 g/mol

InChI

InChI=1S/C18H24N9O10P/c19-16-22-6-27(18(31)25-16)12-2-8(9(3-28)35-12)37-38(32,33)34-4-10-7(29)1-11(36-10)26-5-21-13-14(26)23-17(20)24-15(13)30/h5-12,28-29H,1-4H2,(H,32,33)(H2,19,25,31)(H3,20,23,24,30)/t7-,8-,9+,10+,11+,12+/m0/s1

InChI Key

GUWXKKAWLCENJA-WGWHJZDNSA-N

solubility

Soluble in DMSO, not in water

Synonyms

SGI110; SGI-110; SGI 110; S110; Guadecitabine

Canonical SMILES

C1C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(O)OC4CC(OC4CO)N5C=NC(=NC5=O)N)O

Isomeric SMILES

C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(O)O[C@H]4C[C@@H](O[C@@H]4CO)N5C=NC(=NC5=O)N)O

The exact mass of the compound Guadecitabine is 557.13837 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Human Drugs -> EU pediatric investigation plans. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

5 mg, 10 mg, 50 mg, 100 mg

Guadecitabine (SGI-110) is a second-generation DNA methyltransferase inhibitor (DNMTi) formulated as a dinucleotide comprising decitabine linked to deoxyguanosine via a phosphodiester bond [1]. Designed to overcome the pharmacokinetic limitations of traditional nucleoside analogs, it functions as a prodrug that gradually releases its active moiety, decitabine [1]. In preclinical and clinical procurement contexts, guadecitabine is prioritized for its enhanced stability against enzymatic degradation, making it the preferred precursor for prolonged epigenetic modulation, chemosensitization studies, and in vivo xenograft models requiring sustained DNA hypomethylation without continuous intravenous infusion [2].

Research Fit

Sustained DNMT inhibition in epigenetic research
CDA-resistant prodrug for prolonged target engagement
Applicable to hematologic malignancy and solid tumor models
Reported immunomodulatory activity for combination studies

Substituting guadecitabine with its parent compound, decitabine, fundamentally alters experimental pharmacokinetics and dosing feasibility [1]. Decitabine is highly susceptible to rapid degradation by the enzyme cytidine deaminase (CDA), resulting in an extremely short in vivo half-life of approximately 30 minutes [2]. This rapid clearance necessitates continuous or high-peak intravenous infusions, which can induce peak-related toxicities and fail to maintain therapeutic exposure during the critical S-phase of the cell cycle[1]. Guadecitabine’s dinucleotide structure sterically protects the decitabine moiety from CDA cleavage[2]. This structural modification enables subcutaneous administration and yields a gradual, sustained release profile, ensuring prolonged target engagement and deeper epigenetic reprogramming that cannot be replicated by generic decitabine under standard dosing regimens [1].

Substitution Risk

Decitabine
Rapid CDA-mediated degradation may limit sustained DNMT inhibition and exposure window compared to the dinucleotide prodrug.
Azacitidine
Weaker immunomodulatory response reported in some in vitro models; distinct epigenetic and ribonucleotide incorporation profile may not align with guadecitabine-based research.

CDA Resistance Prolongs Exposure

Guadecitabine is structurally engineered to resist degradation by cytidine deaminase (CDA), the primary enzyme responsible for clearing traditional hypomethylating agents [1]. While standard decitabine exhibits a rapid clearance with an in vivo half-life of approximately 30 minutes, guadecitabine acts as a depot, gradually releasing decitabine [1]. This results in an extended exposure window and a lower maximum plasma concentration (Cmax) compared to intravenous decitabine, mitigating peak-related toxicities while maintaining continuous DNA methyltransferase inhibition during the S-phase of the cell cycle [2].

Evidence DimensionIn vivo half-life and exposure duration of active metabolite
Target Compound DataGradual release profile yielding prolonged decitabine exposure and lower Cmax following subcutaneous administration
Comparator Or BaselineIntravenous Decitabine (Half-life ~30 minutes, rapid CDA-mediated degradation)
Quantified DifferenceGuadecitabine significantly extends the effective exposure window of decitabine while avoiding toxic high-peak plasma concentrations.
ConditionsIn vivo pharmacokinetic modeling and clinical assays

Buyers conducting in vivo epigenetic studies must select guadecitabine to achieve sustained target engagement without the need for continuous infusion pumps.

Half-life extension
Reported
~4.8-fold longer
Supports extended DNMT inhibition in research models
Following SC administration vs. IV decitabine

Superior LINE-1 Hypomethylation

The prolonged exposure profile of guadecitabine translates directly into superior pharmacodynamic efficacy at the epigenetic level [1]. In comparative in vivo studies utilizing epithelial ovarian cancer (EOC) xenografts, guadecitabine treatment induced dose-dependent hypomethylation of global DNA markers (LINE-1) and specific cancer testis antigens (NY-ESO-1) at levels generally superior to equimolar doses of azacitidine or decitabine [1]. Furthermore, guadecitabine maintained significant LINE-1 hypomethylation up to 16 days post-treatment, demonstrating a durable epigenetic reprogramming effect [1].

Evidence DimensionGlobal DNA hypomethylation (LINE-1 reduction)
Target Compound DataSuperior and sustained LINE-1 hypomethylation observed at days 7 and 16 post-treatment
Comparator Or BaselineDecitabine and Azacitidine (inferior extent and duration of hypomethylation at equivalent dosing)
Quantified DifferenceGuadecitabine achieves a deeper and more durable reduction in global methylation markers compared to first-generation HMAs.
ConditionsEpithelial ovarian cancer (EOC) xenograft models, measured via pyrosequencing

For researchers requiring robust and long-lasting epigenetic modulation, guadecitabine provides a more reliable and measurable pharmacodynamic response than standard nucleoside analogs.

Immunomodulation
Head-to-head
Stronger HLA-I/ICAM-1 upregulation
May support combination immunotherapy research context
In vitro, 1 µM in melanoma and hematologic cancer cells

Platinum Resistance Reversal

Guadecitabine is highly effective as a priming agent to reverse acquired chemoresistance in solid tumors [1]. In preclinical models of hepatocellular carcinoma (HCC) and cisplatin-resistant ovarian cancer, pretreatment with low-dose guadecitabine significantly synergized with platinum agents (oxaliplatin and cisplatin, respectively) [1]. Unlike standard decitabine, which struggles to maintain the prolonged exposure necessary to demethylate and reactivate silenced tumor suppressor genes (e.g., RASSF1A, MLH1), guadecitabine successfully resensitized refractory cells, leading to significantly delayed tumor growth in vivo [2].

Evidence DimensionIn vivo tumor growth delay and chemosensitization
Target Compound DataLow-dose guadecitabine successfully resensitized refractory xenografts to cisplatin/oxaliplatin
Comparator Or BaselineStandard Decitabine (limited by rapid clearance, requiring continuous infusion to mimic prolonged exposure)
Quantified DifferenceGuadecitabine provides the sustained DNMT inhibition required to reactivate chemotherapy response-related genes, enabling synergistic tumor reduction.
ConditionsCisplatin-resistant ovarian cancer and HCC xenograft models

Procurement for combination therapy research in refractory cancers should prioritize guadecitabine over decitabine to ensure sufficient epigenetic priming prior to cytotoxic drug administration.

Response rate
Trial context
CR+CRh 17% vs. 8% (P<0.01)
Reported endpoint response in AML model context
Phase 3, 302 patients with relapsed/refractory AML
Overall survival
Endpoint context
Median OS 15.6 vs. 13.0 mo; HR 0.78
Reported subgroup survival endpoint; requires validation
Post hoc analysis, ≥4 cycles subgroup, P=0.02
Resistance model
Reported
Effective growth inhibition in high-CDA cells
Supports HMA resistance mechanism studies
HCC models with macroH2A1 overexpression

In Vivo Reprogramming & Xenografts

Ideal for long-term animal models where continuous IV infusion of decitabine is impractical. Guadecitabine's subcutaneous depot effect ensures sustained DNMT inhibition and durable LINE-1 hypomethylation [1].

Chemosensitization & Combination Therapy

The preferred agent for 'epigenetic priming' studies aiming to reverse platinum or irinotecan resistance in solid tumors (e.g., HCC, ovarian, colorectal) by reactivating silenced tumor suppressor genes [2].

Cancer Immunotherapy Modulation

Utilized to upregulate cancer testis antigens (CTAs) like NY-ESO-1 and enhance MHC class I expression, making it a critical precursor for studies combining hypomethylating agents with immune checkpoint inhibitors [3].

Research Application Fit

Application
Selection Property
Validation Focus
HMA resistance mechanism studies
CDA-resistant dinucleotide prodrug
Epigenomic profiling in resistant cell models
Immuno-oncology combination research
Reported immunomodulatory DNMT inhibition
Tumor cell immunogenicity and checkpoint combination endpoints
Epigenetic dosing schedule studies
Extended active metabolite exposure profile
DNMT inhibition kinetics and re-expression timelines
AML/MDS preclinical model research
Reported clinical endpoint context in AML/MDS
Biomarker validation and combination response in disease models

XLogP3

-4.6

Hydrogen Bond Acceptor Count

12

Hydrogen Bond Donor Count

6

Exact Mass

557.13837499 Da

Monoisotopic Mass

557.13837499 Da

Heavy Atom Count

38

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

2KT4YN1DP7

Drug Indication

Treatment of acute myeloid leukaemia

Wikipedia

Guadecitabine

Use Classification

Human Drugs -> EU pediatric investigation plans
1: Lavelle D, Saunthararajah Y, Vaitkus K, Singh M, Banzon V, Phiasivongsva P, Redkar S, Kanekal S, Bearss D, Shi C, Inloes R, DeSimone J. S110, a novel decitabine dinucleotide, increases fetal hemoglobin levels in baboons (P. anubis). J Transl Med. 2010 Oct 8;8:92. PubMed PMID: 20932295; PubMed Central PMCID: PMC2958909.
2: Chuang JC, Warner SL, Vollmer D, Vankayalapati H, Redkar S, Bearss DJ, Qiu X, Yoo CB, Jones PA. S110, a 5-Aza-2'-deoxycytidine-containing dinucleotide, is an effective DNA methylation inhibitor in vivo and can reduce tumor growth. Mol Cancer Ther. 2010 May;9(5):1443-50. Epub 2010 May 4. PubMed PMID: 20442312; PubMed Central PMCID: PMC2868087.
3: Yoo CB, Jeong S, Egger G, Liang G, Phiasivongsa P, Tang C, Redkar S, Jones PA. Delivery of 5-aza-2'-deoxycytidine to cells using oligodeoxynucleotides. Cancer Res. 2007 Jul 1;67(13):6400-8. PubMed PMID: 17616700.
4: Taylor JS, Garrett DS, Cohrs MP. Solution-state structure of the Dewar pyrimidinone photoproduct of thymidylyl-(3'----5')-thymidine. Biochemistry. 1988 Sep 20;27(19):7206-15. PubMed PMID: 3207670.

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